Cas no 314048-24-3 ((3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide)

• Product Name: (3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide
• CAS No: 314048-24-3
• MF: C₂₀H₁₃FN₂O₂
• MW: 332.327828168869
• CID: 6423678
• PubChem ID: 4575616
• Update Time: 2025-07-15

(3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide
• 314048-24-3
• EU-0002218
• SR-01000405973
• Oprea1_149661
• (3Z)-3-[(2-fluorophenyl)imino]-3H-benzo[f]chromene-2-carboxamide
• AKOS001485288
• SR-01000405973-1
• F0266-5875

• Inchi： 1S/C20H13FN2O2/c21-16-7-3-4-8-17(16)23-20-15(19(22)24)11-14-13-6-2-1-5-12(13)9-10-18(14)25-20/h1-11H,(H2,22,24)/b23-20-
• InChI Key： KLDFMPJBNDHTNG-ATJXCDBQSA-N
• SMILES： FC1C=CC=CC=1/N=C1/C(C(N)=O)=CC2=C(C=CC3C=CC=CC2=3)O/1

Computed Properties

• Exact Mass: 332.09610582g/mol
• Monoisotopic Mass: 332.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64.7Ų

Additional information on (3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide

Recent Advances in the Study of (3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide (CAS: 314048-24-3)

In recent years, the compound (3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide (CAS: 314048-24-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzochromene scaffold and fluorophenyl imino group, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide exhibits potent inhibitory activity against certain kinase targets, which are often dysregulated in cancers. The study utilized a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins, providing valuable insights for further structural optimization.

Another significant advancement is the development of novel synthetic routes for (3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide, as reported in a recent issue of Organic & Biomolecular Chemistry. Researchers have successfully improved the yield and purity of the compound through innovative catalytic methods, which could facilitate its large-scale production for future clinical trials. The study also highlighted the importance of the fluorine substituent in enhancing the compound's metabolic stability and bioavailability.

In addition to its anticancer properties, recent investigations have explored the anti-inflammatory effects of (3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide. A preclinical study published in European Journal of Pharmacology revealed that the compound significantly reduces the production of pro-inflammatory cytokines in murine models of acute inflammation. These findings suggest its potential as a dual-action therapeutic agent, capable of addressing both inflammatory and neoplastic conditions.

Despite these promising results, challenges remain in the clinical translation of (3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide. Issues such as off-target effects, solubility, and long-term toxicity need to be addressed through further research. Ongoing studies are focusing on the development of derivatives with improved selectivity and safety profiles, as well as the exploration of combination therapies to enhance its therapeutic efficacy.

In conclusion, (3Z)-3-(2-fluorophenyl)imino-3H-benzofchromene-2-carboxamide (CAS: 314048-24-3) represents a promising candidate for drug development, with its multifaceted biological activities and potential for structural optimization. Continued research efforts are essential to fully unlock its therapeutic potential and pave the way for its clinical application.